Cas no 85902-68-7 (2-methoxy-5-(propan-2-yl)benzaldehyde)

• Product Name: 2-methoxy-5-(propan-2-yl)benzaldehyde
• CAS No: 85902-68-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD03095324
• CID: 90929
• PubChem ID: 7009502
• Update Time: 2025-05-22

2-methoxy-5-(propan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-2-methoxybenzaldehyde
• 2-methoxy-5-propan-2-ylbenzaldehyde
• 2-methoxy-5-(methylethyl)benzaldehyde
• 2-methoxy-5-isopropylbenzaldehyde
• 2-methoxy-5-propan-2-yl-benzaldehyde
• 2-methoxy-5-(propan-2-yl)benzaldehyde
• 2-methoxy-5isopropylbenzaldehyde
• MFCD03095324
• 85902-68-7
• DTXSID20426561
• 5-Isopropyl-2-methoxybenzaldehyde, AldrichCPR
• A841481
• SCHEMBL985519
• AKOS005263999
• BB 0256801
• CS-0360797
• FT-0620528
• FPZHOBMVPBJNKL-UHFFFAOYSA-N
• DB-056887

• MDL： MFCD03095324
• Inchi： 1S/C11H14O2/c1-8(2)9-4-5-11(13-3)10(6-9)7-12/h4-8H,1-3H3
• InChI Key： FPZHOBMVPBJNKL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C=O)C(C)C
• BRN： 5923572

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless to grayish yellow liquid
• Density: 1.017
• Boiling Point: 96°C 1mm
• Flash Point: 96°C/1mm
• Refractive Index: 1.5390
• PSA: 26.30000
• LogP: 2.63110
• Sensitiveness: Air Sensitive
• Solubility: Unable or difficult to mix

2-methoxy-5-(propan-2-yl)benzaldehyde Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-methoxy-5-(propan-2-yl)benzaldehyde

2-Methoxy-5-(Propan-2-yl)Benzaldehyde: A Comprehensive Overview

2-Methoxy-5-(Propan-2-yl)Benzaldehyde (CAS No. 85902-68-7) is a versatile aromatic aldehyde with a unique structural composition that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its benzaldehyde backbone with a methoxy group at the 2-position and an isopropyl group at the 5-position, exhibits distinctive chemical properties that make it valuable in numerous applications. Recent advancements in synthetic chemistry and material science have further highlighted its potential as a key intermediate in the synthesis of advanced materials and bioactive compounds.

The synthesis of 2-methoxy-5-(propan-2-yl)benzaldehyde has been optimized through innovative methodologies, including catalytic cross-coupling reactions and directed metallation strategies. These approaches have not only enhanced the efficiency of its production but also opened new avenues for its utilization in complex molecule construction. For instance, researchers have successfully employed this compound as a precursor in the synthesis of heterocyclic frameworks, which are pivotal in drug discovery and agrochemical development.

One of the most notable applications of 2-methoxy-5-(propan-2-yl)benzaldehyde lies in its role as a building block in the fragrance industry. Its distinctive aroma profile, combined with its stability under various environmental conditions, makes it an ideal component in high-end perfumes and personal care products. Recent studies have also explored its potential as a natural fragrance alternative, aligning with the growing consumer demand for eco-friendly and sustainable products.

In the pharmaceutical sector, 2-methoxy-5-(propan-2-yl)benzaldehyde has demonstrated promising bioactivity in preclinical models. Researchers have investigated its potential as an anti-inflammatory agent, leveraging its ability to modulate key inflammatory pathways. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been extensively studied, offering new insights into the development of enantioselective catalytic processes.

The environmental impact of 2-methoxy-5-(propan-2-yl)benzaldehyde has also been a focal point of recent research. Studies have evaluated its biodegradability under various conditions, with findings suggesting that it exhibits moderate persistence in aquatic environments. These insights are critical for ensuring its safe handling and disposal in industrial settings.

From a safety standpoint, 2-methoxy-5-(propan-2-yl)benzaldehyde is classified as a non-hazardous chemical under standard operating conditions. However, it is recommended to handle it with appropriate personal protective equipment (PPE), including gloves and goggles, to minimize exposure risks. Storage guidelines advocate for keeping the compound in a cool, dry place away from direct sunlight to preserve its stability and potency.

In conclusion, 2-methoxy-5-(propan-2-yl)benzaldehyde (CAS No. 85902-68-7) stands out as a multifaceted compound with applications spanning across fragrance development, pharmaceuticals, and material science. Its unique chemical properties and versatile reactivity continue to drive innovation across diverse industries. As research progresses, this compound is poised to play an even more significant role in advancing cutting-edge technologies and sustainable practices.